Cas no 85292-39-3 (methyl 4-(5-phenyl-1,3,4-oxadiazol-2-yl)benzoate)

• Product Name: methyl 4-(5-phenyl-1,3,4-oxadiazol-2-yl)benzoate
• CAS No: 85292-39-3
• MF: C₁₆H₁₂N₂O₃
• MW: 280.27808380127
• CID: 1080500
• Update Time: 2024-03-06

methyl 4-(5-phenyl-1,3,4-oxadiazol-2-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(5-phenyl-1,3,4-oxadiazol-2-yl)benzoate
• Benzoic acid, 4-(5-phenyl-1,3,4-oxadiazol-2-yl)-, methyl ester

• Inchi： 1S/C16H12N2O3/c1-20-16(19)13-9-7-12(8-10-13)15-18-17-14(21-15)11-5-3-2-4-6-11/h2-10H,1H3
• InChI Key： DIQYITDTDSSVHS-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(C2=NN=C(C3=CC=CC=C3)O2)C=C1

Experimental Properties

• Density: 1.233±0.06 g/cm3(Predicted)
• Melting Point: 162 °C
• Boiling Point: 445.6±47.0 °C(Predicted)
• pka: -5.73±0.32(Predicted)